(4S,5R)-2-(6-Phenyl-2-pyridyl)-4,5-diphenyl-4,5-dihydrooxazole

• IUPAC Name: (4S,5R)-4,5-diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C26H20N2O/c1-4-11-19(12-5-1)22-17-10-18-23(27-22)26-28-24(20-13-6-2-7-14-20)25(29-26)21-15-8-3-9-16-21/h1-18,24-25H/t24-,25+/m0/s1
• InChI Key: GEGIOXAHQGYSFZ-LOSJGSFVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(OC(=N2)C3=CC=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)[C@H]2[C@H](OC(=N2)C3=CC=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H20N2O
• Molecular Weight: 376.4 g/mol

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that transform starting materials into the desired product. The analysis of the synthesis process includes understanding the reactions involved, the conditions under which they occur, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, its stability under various conditions, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility in various solvents, and spectral properties (UV, IR, NMR, etc.).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, such as binding to specific receptors or inhibiting certain enzymes.

Safety and Hazards

The safety and hazards associated with a compound include its toxicity, flammability, and environmental impact. Material Safety Data Sheets (MSDS) often provide this information.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could include medicinal chemistry studies if the compound is biologically active, or materials science studies if the compound has interesting physical properties.